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Compound of Interest

Compound Name: 2,4'-Dichlorobenzophenone

Cat. No.: B146651

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of 2,4'-Dichlorobenzophenone (CAS No. 85-29-0). The following procedural
guidance is designed to ensure safe laboratory operations and proper environmental
stewardship.

Hazard Assessment and GHS Classification

There is conflicting information regarding the GHS classification of 2,4'-
Dichlorobenzophenone. While some suppliers state the substance is not classified as
hazardous, aggregated data from multiple notifications to the ECHA C&L Inventory indicate
potential hazards.[1] As a precautionary measure, it is recommended to handle this chemical
as a hazardous substance.

The potential GHS classifications based on aggregated notifications are:
o Skin Irritation (Category 2): H315 - Causes skin irritation.[1][2]
o Eye Irritation (Category 2): H319 - Causes serious eye irritation.[2]

Due to the crystalline powder form of this chemical, there is also a potential for respiratory tract
irritation upon inhalation of dust.[3]

Signal Word: Warning[1]
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Hazard Pictogram:

laalt text

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical for the safe handling of 2,4'-Dichlorobenzophenone.
The following table summarizes the recommended PPE for various operations.

. Eye and Face Hand Respiratory Protective
Operation . . . .
Protection Protection Protection Clothing
A NIOSH-
Nitrile gloves approved N95
(minimum 8 mil (or higher)
_ thickness particulate
) Chemical safety ) Lab coat, closed-
Handling recommended). respirator should
) goggles or a face o ) toe shoes, and
Solid/Powder ) Double glovingis  be used if
shield. ) ) ] long pants.
advised for handling outside
extended of a fume hood
handling. or if dust is
generated.
Nitrile gloves.
) ) Verify glove Work in a Lab coat, closed-
Handling Chemical safety o N ]
) compatibility with  certified chemical toe shoes, and
Solutions goggles. ,
the solvent being  fume hood. long pants.
used.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is essential to minimize exposure and ensure safety.

1. Preparation:

» Designate a specific area for handling 2,4'-Dichlorobenzophenone, preferably within a
certified chemical fume hood.
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e Ensure all necessary PPE is readily available and in good condition.
e Have an emergency eyewash station and safety shower accessible.
» Prepare all necessary equipment and reagents before handling the chemical.

2. Handling the Solid Chemical:

o Wear all required PPE as outlined in the table above.

o Carefully open the container to avoid generating dust.

o Use a spatula or other appropriate tool to weigh and transfer the solid.

e If there is a risk of dust generation, perform these tasks in a fume hood or a glove box.
» Close the container tightly after use.

3. Preparing Solutions:

o Always work inside a chemical fume hood when preparing solutions.

o Slowly add the solid 2,4'-Dichlorobenzophenone to the solvent to avoid splashing.

o Ensure the container is appropriately labeled with the chemical name, concentration, solvent,
and hazard information.

4. Spill Cleanup:

¢ In case of a small spill of solid material, carefully sweep it up with a dustpan and brush,
avoiding dust generation. Place the material in a sealed, labeled container for disposal.

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed, labeled container for disposal.

» Clean the spill area with an appropriate solvent and then with soap and water.

o For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan

Proper disposal of 2,4'-Dichlorobenzophenone and associated waste is crucial to prevent
environmental contamination.
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Waste Type

Disposal Procedure

Solid 2,4'-Dichlorobenzophenone

Collect in a clearly labeled, sealed container.
Dispose of as halogenated organic solid waste
through a certified hazardous waste disposal

company.[4][5]

Contaminated Labware (e.g., weigh boats, filter

paper)

Place in a sealed, labeled bag or container and

dispose of as solid chemical waste.

Solutions of 2,4'-Dichlorobenzophenone

Collect in a labeled, sealed container compatible
with the solvent used. Dispose of as
halogenated organic liquid waste. Do not pour

down the drain.[6]

Contaminated PPE (e.g., gloves, disposable lab

coats)

Place in a sealed, labeled bag and dispose of as

solid chemical waste.

Important Disposal Considerations:

e Halogenated organic compounds often require high-temperature incineration for complete

destruction.[4]

» Never mix halogenated waste with non-halogenated waste streams unless specifically

instructed to do so by your institution's environmental health and safety (EHS) department.

» Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of 2,4'-Dichlorobenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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